Cas no 1020488-47-4 (4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide)

• Product Name: 4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide
• CAS No: 1020488-47-4
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 6092002
• PubChem ID: 25281500
• Update Time: 2025-05-19

4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide
• 4-methoxy-N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]benzamide
• F5030-0032
• 1020488-47-4
• 4-methoxy-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)benzamide
• AKOS016391013
• VU0630446-1

• Inchi： 1S/C21H18N4O2S/c1-14-12-19(23-20(26)16-8-10-17(27-2)11-9-16)25(24-14)21-22-18(13-28-21)15-6-4-3-5-7-15/h3-13H,1-2H3,(H,23,26)
• InChI Key： YKOCJJFGTKIXLP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=NC(C2=CC=CC=C2)=CS1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 390.11504700g/mol
• Monoisotopic Mass: 390.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide

Comprehensive Overview of 4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1020488-47-4)

4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1020488-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic amides, which are widely studied for their bioactive properties. The presence of a thiazole ring, a pyrazole moiety, and a benzamide group in its structure makes it a promising candidate for drug discovery and development.

In recent years, researchers have focused on the synthesis and evaluation of 4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide due to its potential role in modulating biological pathways. The compound's CAS No. 1020488-47-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its structural complexity allows for interactions with various enzymes and receptors, making it a subject of interest for targeted therapy and small-molecule drug design.

The methoxy and phenyl substituents in the compound contribute to its lipophilicity, which is a critical factor in drug absorption and distribution. This property aligns with current trends in bioavailability optimization, a hot topic in pharmaceutical research. Additionally, the thiazole-pyrazole hybrid structure has been explored for its potential anti-inflammatory and antimicrobial activities, addressing growing concerns about drug-resistant infections and chronic inflammatory diseases.

From a synthetic chemistry perspective, CAS No. 1020488-47-4 represents a challenging yet rewarding target for multi-step organic synthesis. Researchers often investigate its structure-activity relationships (SAR) to optimize its pharmacological profile. The compound's molecular weight and hydrogen-bonding capacity are also key parameters in computational drug design, a field that has gained traction with advancements in AI-driven molecular modeling.

In the context of drug repurposing, 4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide has been evaluated for its potential in treating metabolic disorders. This aligns with the increasing global focus on diabetes and obesity management, as the compound's scaffold may interact with metabolic enzymes. Its electrophilic sites also make it a candidate for covalent inhibitor development, a trending approach in kinase-targeted therapies.

The compound's spectroscopic properties, such as NMR and mass spectrometry data, are well-documented, aiding in its identification and purity assessment. This is particularly relevant for quality control in pharmaceutical manufacturing, where impurity profiling is a regulatory requirement. Furthermore, its stability under various pH conditions is a subject of ongoing research, addressing the need for oral drug formulation improvements.

As the demand for personalized medicine grows, CAS No. 1020488-47-4 is being studied in the context of biomarker discovery and patient stratification. Its potential to selectively target disease-specific proteins makes it a valuable tool in precision oncology and autoimmune disease research. These applications are frequently searched in conjunction with small-molecule inhibitors and therapeutic targets.

In summary, 4-methoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1020488-47-4) is a multifaceted compound with broad implications in drug discovery. Its structural features and bioactive potential position it at the intersection of medicinal chemistry, computational biology, and pharmaceutical development, making it a compelling subject for ongoing and future research.